Cas no 1421490-91-6 (3-(1,3-benzothiazol-2-yloxy)-N-(3-chlorophenyl)azetidine-1-carboxamide)

• Product Name: 3-(1,3-benzothiazol-2-yloxy)-N-(3-chlorophenyl)azetidine-1-carboxamide
• CAS No: 1421490-91-6
• MF: C₁₇H₁₄ClN₃O₂S
• MW: 359.829961299896
• CID: 5406346
• Update Time: 2025-05-21

3-(1,3-benzothiazol-2-yloxy)-N-(3-chlorophenyl)azetidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(1,3-benzothiazol-2-yloxy)-N-(3-chlorophenyl)azetidine-1-carboxamide

• Inchi： 1S/C17H14ClN3O2S/c18-11-4-3-5-12(8-11)19-16(22)21-9-13(10-21)23-17-20-14-6-1-2-7-15(14)24-17/h1-8,13H,9-10H2,(H,19,22)
• InChI Key： KCTMARHGJBHOKL-UHFFFAOYSA-N
• SMILES： N1(C(NC2=CC=CC(Cl)=C2)=O)CC(OC2=NC3=CC=CC=C3S2)C1

Additional information on 3-(1,3-benzothiazol-2-yloxy)-N-(3-chlorophenyl)azetidine-1-carboxamide

3-(1,3-Benzothiazol-2-yloxy)-N-(3-Chlorophenyl)azetidine-1-carboxamide: A Comprehensive Overview

3-(1,3-Benzothiazol-2-yloxy)-N-(3-chlorophenyl)azetidine-1-carboxamide (CAS No. 1421490-91-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structure and potential therapeutic applications. This compound belongs to the class of azetidine derivatives and features a benzothiazole moiety, which is known for its diverse biological activities. In this article, we will delve into the chemical structure, synthesis methods, pharmacological properties, and recent research findings related to this compound.

The chemical structure of 3-(1,3-benzothiazol-2-yloxy)-N-(3-chlorophenyl)azetidine-1-carboxamide is characterized by a central azetidine ring linked to a benzothiazole group through an ether linkage. The presence of the benzothiazole moiety is particularly noteworthy as it has been associated with various biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The chlorophenyl substituent further enhances the compound's lipophilicity and may contribute to its biological activity.

Synthesis of 3-(1,3-benzothiazol-2-yloxy)-N-(3-chlorophenyl)azetidine-1-carboxamide typically involves a multi-step process. One common approach is to start with the reaction of 2-chlorobenzothiazole with an appropriate alcohol to form the corresponding ether. This intermediate is then coupled with an azetidine derivative using standard coupling reactions such as amide bond formation. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, making it more accessible for further research and development.

In terms of pharmacological properties, 3-(1,3-benzothiazol-2-yloxy)-N-(3-chlorophenyl)azetidine-1-carboxamide has shown promising results in various preclinical studies. One notable area of research is its potential as an antimicrobial agent. Studies have demonstrated that this compound exhibits potent activity against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve disruption of bacterial cell membranes, leading to cell death.

Another area of interest is the compound's anti-inflammatory properties. In vitro and in vivo studies have shown that 3-(1,3-benzothiazol-2-yloxy)-N-(3-chlorophenyl)azetidine-1-carboxamide can effectively reduce inflammation by inhibiting key inflammatory mediators such as cytokines and prostaglandins. This makes it a potential candidate for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease.

Recent research has also explored the anticancer potential of 3-(1,3-benzothiazol-2-yloxy)-N-(3-chlorophenyl)azetidine-1-carboxamide. Preclinical studies have indicated that this compound can induce apoptosis in cancer cells and inhibit tumor growth in animal models. The exact mechanisms underlying these effects are still under investigation, but they are believed to involve modulation of signaling pathways involved in cell proliferation and survival.

Despite its promising therapeutic potential, further research is needed to fully understand the safety and efficacy of 3-(1,3-benzothiazol-2-yloxy)-N-(3-chlorophenyl)azetidine-1-carboxamide in humans. Clinical trials are currently underway to evaluate its effectiveness in treating various conditions. These trials will provide valuable insights into the pharmacokinetics, pharmacodynamics, and potential side effects of the compound.

In conclusion, 3-(1,3-benzothiazol-2-yloxy)-N-(3-chlorophenyl)azetidine-1-carboxamide (CAS No. 1421490-91-6) is a promising compound with a unique chemical structure and diverse biological activities. Its potential applications in antimicrobial, anti-inflammatory, and anticancer therapies make it an exciting area of research for medicinal chemists and pharmaceutical scientists. As more data becomes available from ongoing studies and clinical trials, it is likely that this compound will play an increasingly important role in the development of new therapeutic agents.